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Compound of Interest

Compound Name: SE 175

Cat. No.: B1662416

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the handling of SE 175, an organic nitrate compound that
functions as a nitric oxide (NO) donor. The following procedural guidance is based on the
known properties of SE 175 and analogous organic nitrate compounds.

Chemical Identifier: SE 175 CAS Number: 258278-64-7 Empirical Formula: C16H13NOeS

Quantitative Safety Data

While a specific Safety Data Sheet (SDS) for SE 175 is not readily available in public
databases, the following table summarizes key safety and physical property information for SE
175 and related organic nitrates to guide risk assessment.
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Property Value / Information Source | Analogy
Molecular Weight 347.34 g/mol
. ) Assumed from
Physical Form Solid o )
storage/shipping information
Storage Temperature -20°C
Shipping Condition Wet ice

Occupational Exposure Limits

Not established for SE 175.
For Nitroglycerin (a related
organic nitrate): OSHA PEL: C
0.2 ppm (2 mg/m3); NIOSH
REL: ST 0.1 mg/m3 (skin)

Analogy to Nitroglycerin

Organic nitrates can be toxic if

Toxicity swallowed, inhaled, or in General for organic nitrates[1]
contact with skin.[1]
Flash Point Not applicable

Storage Class

Combustible Solids

Operational Plan for Handling SE 175

This section provides a step-by-step guide for the safe handling of SE 175 in a laboratory

setting.

Risk Assessment and Preparation

o Review Available Data: Before handling, review all available information, including this guide

and any information provided by the supplier.

o Hazard Identification: Recognize that as an organic nitrate, SE 175 is potentially combustible

and may be toxic through inhalation, ingestion, or skin contact.[1] Organic nitrates as a class

can be chemically unstable and may have explosive properties, especially when mixed with

reducing agents.[2]
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o Emergency Preparedness: Ensure that a safety shower, eyewash station, and appropriate
spill cleanup materials are readily accessible.

Personal Protective Equipment (PPE)

e Minimum PPE: Based on supplier recommendations and general laboratory safety
standards, the following PPE is mandatory when handling SE 175:

o Eye Protection: Chemical safety goggles or a face shield in addition to safety glasses.[3]

o Hand Protection: Chemical-resistant gloves, such as nitrile gloves.[3] For prolonged
contact or when handling larger quantities, consider double-gloving or using heavier-duty

gloves.[3]

o Respiratory Protection: A NIOSH-approved N95 respirator or higher is recommended,
especially when handling the solid form where dust generation is possible.

o Body Protection: A lab coat must be worn to protect skin and clothing.[4]

Engineering Controls

e Ventilation: All handling of SE 175 should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood to minimize inhalation exposure.[5]

Handling Procedure

o Weighing and Transfer:
o Handle SE 175 in the smallest quantities practical for the experiment.

o When weighing the solid compound, do so in a fume hood on a tared, contained surface to
prevent dispersal of dust.

e Solution Preparation:
o When dissolving SE 175, add the solid slowly to the solvent.

o Be aware of potential incompatibilities with solvents; avoid strong reducing agents.[2]
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e General Practices:
o Avoid direct contact with the skin, eyes, and clothing.
o Do not eat, drink, or smoke in the laboratory.

o Wash hands thoroughly after handling the compound, even if gloves were worn.

Experimental Workflow Diagram
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Caption: Experimental workflow for handling SE 175.
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Disposal Plan for SE 175

Proper disposal of SE 175 and associated waste is crucial to prevent environmental
contamination and ensure safety.

Waste Segregation

e Solid Waste:
o Unused or expired SE 175 should be treated as hazardous chemical waste.

o Contaminated PPE (gloves, disposable lab coats, etc.) and weighing papers should be
collected in a designated, sealed container.

e Liquid Waste:

o Solutions containing SE 175 should be collected in a clearly labeled, sealed, and
compatible waste container.

o Do not mix with incompatible waste streams, particularly those containing strong reducing
agents.[2]

e Sharps Waste:

o Needles and syringes used to handle solutions of SE 175 should be disposed of in a
designated sharps container. If the syringe contains residual drug, it may need to be
disposed of as hazardous chemical waste.[6]

Container Labeling

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name "SE 175".

 Include the approximate concentration and quantity of the waste.

Storage of Waste

o Store waste containers in a designated satellite accumulation area within the laboratory.
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e Ensure containers are kept closed and are in secondary containment to prevent spills.

Disposal Procedure

e Follow your institution's hazardous waste disposal procedures.

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup of the hazardous waste.

e Do not dispose of SE 175 down the drain or in the regular trash.

Decontamination

o All glassware and equipment that has come into contact with SE 175 should be
decontaminated.

¢ Athorough rinse with an appropriate solvent, which is then collected as hazardous waste,
followed by standard washing procedures is recommended.

Disposal Decision Tree

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1662416?utm_src=pdf-body
https://www.benchchem.com/product/b1662416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Generated from SE 175 Experiment
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Caption: Disposal decision tree for SE 175 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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